4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one

• IUPAC Name: 4-(2,5-dichlorobenzoyl)-3-methylpiperazin-2-one
• InChI: InChI=1S/C12H12Cl2N2O2/c1-7-11(17)15-4-5-16(7)12(18)9-6-8(13)2-3-10(9)14/h2-3,6-7H,4-5H2,1H3,(H,15,17)
• InChI Key: HEKSXXZFXQGTTI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H12Cl2N2O2
• Molecular Weight: 287.14 g/mol

Description

4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, also known as DBM, is a synthetic compound that has been widely studied for its potential applications in scientific research. DBM belongs to the family of piperazine derivatives and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

• Anticonvulsant Properties : N-(4-methylpiperazin-1-yl)- and N-[3-(4-methylpiperazin-1-yl)propyl] derivatives of 3-aryl- and 3-spirocycloalkyl-pyrrolidine-2,5-dione, related to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, have shown anticonvulsant activity. This activity was particularly noted in derivatives with a chlorine atom at position-3 or 4 of the aromatic ring (Obniska et al., 2005).

• Metabolism in Anticancer Activity : The metabolism of 4-Methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208), which is structurally related to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, has been studied for its anticancer activity and low toxicity (Jiang et al., 2007).

• Antimycobacterial Agents : Derivatives of 1,5-bis(4-chlorophenyl)-2-methyl-3-(4-methylpiperazin-1-yl)methyl-1H-pyrrole, similar to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, have been synthesized and evaluated for activity against Mycobacterium tuberculosis. Some derivatives showed notable antimycobacterial activity (Biava et al., 2008).

• Anticancer Potential in Voltage-Gated K+ Channel Targeting : A series of 3-aryl-6-(N-methylpiperazin)-1,2,4-triazolo[3,4-a]phthalazines, structurally related to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, were synthesized and evaluated for anticancer activity against several human cancer cells. These compounds act as K+ channel inhibitors in cancer models (Romero et al., 2020).

• Novel Curcumin Mimics in Anticancer and Anti-SARS-CoV-2 Activity : Piperidone-Piperazine Conjugates, which are structurally similar to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, were designed, synthesized, and evaluated for their biological properties. These agents showed significant antiproliferation potencies against cancer cell lines and exhibited anti-SARS-CoV-2 properties (Youssef et al., 2022).

• Glucosidase Inhibitors with Antioxidant Activity : Novel 2-(aryl)-6-morpholin-4-yl(or 4-methylpiperazin-1-yl)-1H-benzimidazole derivatives, related to 4-(2,5-Dichlorobenzoyl)-3-methylpiperazin-2-one, were synthesized and evaluated for their antioxidant activities and glucosidase inhibition. They exhibited high scavenging activity and significant α-glucosidase inhibitory potential (Özil et al., 2018).